Cas no 107132-16-1 (5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI))
107132-16-1 structure
Product Name:5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI)
CAS No:107132-16-1
MF:C10H13N2Na2O7P
MW:350.172725439072
CID:170374
PubChem ID:24207203
Update Time:2025-04-19
5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI)
- SODIUM (5-(5-METHYL-2,4-DIOXO-3,4-DIHYDROPYRIMIDIN-1(2H)-YL)TETRAHYDROFURAN-2-YL)METHYL PHOSPHATE
- Sodium(5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methylphosphate
- 107132-16-1
- AKOS024424091
- CHEMBL168326
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- Inchi: 1S/C10H15N2O7P.2Na/c1-6-4-12(10(14)11-9(6)13)8-3-2-7(19-8)5-18-20(15,16)17;;/h4,7-8H,2-3,5H2,1H3,(H,11,13,14)(H2,15,16,17);;/q;2*+1/p-2
- InChI Key: NSAOSEUYSVINQO-UHFFFAOYSA-L
- SMILES: P(=O)([O-])([O-])OCC1CCC(N2C(NC(C(C)=C2)=O)=O)O1.[Na+].[Na+]
Computed Properties
- Exact Mass: 350.02557632g/mol
- Monoisotopic Mass: 350.02557632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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